Cas no 1805413-85-7 (3-Bromo-2-(difluoromethyl)-6-iodopyridine-4-methanol)

• Product Name: 3-Bromo-2-(difluoromethyl)-6-iodopyridine-4-methanol
• CAS No: 1805413-85-7
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4860790
• Update Time: 2025-05-20

3-Bromo-2-(difluoromethyl)-6-iodopyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-6-iodopyridine-4-methanol

• Inchi： 1S/C7H5BrF2INO/c8-5-3(2-13)1-4(11)12-6(5)7(9)10/h1,7,13H,2H2
• InChI Key： LZJLIQKEGNONLA-UHFFFAOYSA-N
• SMILES： IC1=CC(CO)=C(C(C(F)F)=N1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 3-Bromo-2-(difluoromethyl)-6-iodopyridine-4-methanol

3-Bromo-2-(difluoromethyl)-6-iodopyridine-4-methanol: A Comprehensive Overview

The compound 3-Bromo-2-(difluoromethyl)-6-iodopyridine-4-methanol, also known by its CAS number 1805413-85-7, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The structure of this molecule features a pyridine ring substituted with bromine, a difluoromethyl group, and an iodine atom, along with a hydroxymethyl group at specific positions. These substituents confer the molecule with distinct electronic and steric characteristics, making it an interesting subject for both fundamental and applied research.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules with high efficiency and selectivity. The synthesis of 3-Bromo-2-(difluoromethyl)-6-iodopyridine-4-methanol typically involves multi-step strategies that combine various coupling reactions, oxidation processes, and functional group transformations. For instance, researchers have employed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce halogen substituents at specific positions on the pyridine ring. Additionally, the installation of the difluoromethyl group has been achieved through innovative fluorination techniques that minimize side reactions and maximize product purity.

The unique combination of substituents in this molecule makes it a valuable tool in drug discovery efforts. Pyridine derivatives are known for their ability to modulate biological targets such as enzymes, receptors, and ion channels. In particular, the presence of halogen atoms like bromine and iodine can significantly influence the molecule's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Recent studies have demonstrated that halogenated pyridines can exhibit potent inhibitory activity against various enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, 3-Bromo-2-(difluoromethyl)-6-iodopyridine-4-methanol has been shown to inhibit kinase activity in vitro, suggesting its potential as a lead compound for anti-cancer drug development.

Beyond its biological applications, this compound also finds relevance in materials science. The pyridine ring's aromaticity and electron-withdrawing substituents make it suitable for use in π-conjugated systems, which are critical components in organic electronics. Researchers have explored the use of such molecules in organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of fluorinated groups enhances the molecule's stability under oxidative conditions, while the iodine substituent can influence its electronic coupling with adjacent materials. These properties make 3-Bromo-2-(difluoromethyl)-6-iodopyridine-4-methanol a promising candidate for advancing next-generation electronic materials.

In terms of analytical characterization, modern spectroscopic techniques have been instrumental in confirming the structure and purity of this compound. High-resolution mass spectrometry (HRMS) has provided precise molecular weight measurements, while nuclear magnetic resonance (NMR) spectroscopy has elucidated the spatial arrangement of substituents on the pyridine ring. Additionally, X-ray crystallography has been employed to determine the three-dimensional structure of the molecule, revealing insights into its conformational flexibility and packing behavior.

The development of efficient synthetic routes for 3-Bromo-2-(difluoromethyl)-6-iodopyridine-4-methanol has been a focal point of recent research efforts. One notable approach involves a one-pot synthesis strategy that integrates multiple transformations into a single reaction vessel. This method not only simplifies the overall process but also reduces waste generation, aligning with green chemistry principles. Furthermore, advancements in catalytic systems have enabled higher yields and better selectivity in key steps such as cross-couplings and oxidations.

In conclusion, 3-Bromo-2-(difluoromethyl)-6-iodopyridine-4-methanol represents a cutting-edge compound with multifaceted applications across chemistry and related disciplines. Its intricate structure endows it with unique properties that make it valuable for both fundamental research and practical applications. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.